2-(4-ethylphenyl)morpholine-4-carboxamide
Overview
Description
2-(4-ethylphenyl)morpholine-4-carboxamide (EPMC) is an organic compound belonging to the morpholine class of compounds. It is a colorless, odorless solid that is soluble in polar solvents. It is a common intermediate in the synthesis of a variety of pharmaceuticals and other compounds. EPMC has been studied for its various biological activities, such as anti-inflammatory, anti-bacterial, and anti-fungal activities.
Mechanism of Action
The exact mechanism of action of 2-(4-ethylphenyl)morpholine-4-carboxamide is not yet fully understood. However, it is believed to act by inhibiting the activity of certain enzymes involved in the synthesis of bacterial cell walls, such as penicillin-binding protein 2. It has also been suggested that it may act by interfering with the synthesis of certain bacterial lipids.
Biochemical and Physiological Effects
2-(4-ethylphenyl)morpholine-4-carboxamide has been shown to have a number of biochemical and physiological effects. It has been shown to inhibit the growth of several bacteria, including Staphylococcus aureus, Escherichia coli, and Pseudomonas aeruginosa. It has also been shown to inhibit the growth of several cancer cell lines. In addition, it has been shown to have anti-inflammatory and anti-bacterial effects in animal models.
Advantages and Limitations for Lab Experiments
The main advantage of using 2-(4-ethylphenyl)morpholine-4-carboxamide for laboratory experiments is its low cost and easy availability. It is also relatively easy to synthesize in the laboratory. However, its effects on bacteria and cancer cells are not fully understood and further research is needed to understand its mechanism of action.
Future Directions
Future research should focus on further elucidating the mechanism of action of 2-(4-ethylphenyl)morpholine-4-carboxamide. Additionally, further studies should be conducted to determine its effects on other types of bacteria and cancer cells. Furthermore, studies should be conducted to determine the potential side effects of using 2-(4-ethylphenyl)morpholine-4-carboxamide in laboratory experiments. Finally, further studies should be conducted to determine the potential therapeutic applications of 2-(4-ethylphenyl)morpholine-4-carboxamide.
Synthesis Methods
The synthesis of 2-(4-ethylphenyl)morpholine-4-carboxamide is typically done by reacting 4-ethylphenol with morpholine-4-carboxylic acid in the presence of an acid catalyst. The reaction is typically carried out at a temperature of around 100°C and a pressure of 1.2 atm. The reaction is typically complete within 2 hours.
Scientific Research Applications
2-(4-ethylphenyl)morpholine-4-carboxamide has been studied for its various biological activities, such as anti-inflammatory, anti-bacterial, and anti-fungal activities. It has been shown to inhibit the growth of several bacteria, including Staphylococcus aureus, Escherichia coli, and Pseudomonas aeruginosa. It has also been studied for its potential use as an anti-cancer agent, with studies showing that it can inhibit the growth of several cancer cell lines.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 2-(4-ethylphenyl)morpholine-4-carboxamide involves the reaction of 4-ethylphenyl isocyanate with morpholine followed by the addition of acetic anhydride to form the final product.", "Starting Materials": [ "4-ethylphenyl isocyanate", "morpholine", "acetic anhydride" ], "Reaction": [ "Step 1: Add 4-ethylphenyl isocyanate to a reaction flask", "Step 2: Add morpholine to the reaction flask and stir for several hours at room temperature", "Step 3: Add acetic anhydride to the reaction mixture and heat under reflux for several hours", "Step 4: Cool the reaction mixture and filter the resulting solid", "Step 5: Wash the solid with cold water and dry under vacuum", "Step 6: Recrystallize the product from a suitable solvent to obtain pure 2-(4-ethylphenyl)morpholine-4-carboxamide" ] } | |
CAS RN |
2408971-14-0 |
Product Name |
2-(4-ethylphenyl)morpholine-4-carboxamide |
Molecular Formula |
C13H18N2O2 |
Molecular Weight |
234.3 |
Purity |
95 |
Origin of Product |
United States |
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